Cas no 1212405-82-7 ((R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride)

• Product Name: (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride
• CAS No: 1212405-82-7
• MF: C₁₈H₂₀ClNO₃
• MW: 333.809304237366
• CID: 1074195
• PubChem ID: 46172861
• Update Time: 2025-05-27

(R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride
• methyl (2R)-3-[4-(3-acetylphenyl)phenyl]-2-aminopropanoate;hydrochloride
• (R)-Methyl3-(3'-acetyl-[1,1'-biphenyl]-4-yl)-2-aminopropanoatehydrochloride
• 1212405-82-7
• (R)-Methyl 3-(3'-acetyl-[1,1'-biphenyl]-4-yl)-2-aminopropanoate hydrochloride

• MDL： MFCD09787487
• Inchi： 1S/C18H19NO3.ClH/c1-12(20)15-4-3-5-16(11-15)14-8-6-13(7-9-14)10-17(19)18(21)22-2;/h3-9,11,17H,10,19H2,1-2H3;1H/t17-;/m1./s1
• InChI Key： LWOZEYFSFLUJDE-UNTBIKODSA-N
• SMILES： Cl.O(C)C([C@@H](CC1C=CC(=CC=1)C1C=CC=C(C(C)=O)C=1)N)=O

Computed Properties

• Exact Mass: 333.1131712g/mol
• Monoisotopic Mass: 333.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų

Additional information on (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride

Research Brief on (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride (CAS: 1212405-82-7)

The compound (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride (CAS: 1212405-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its acetylbiphenyl moiety, has shown promising potential in drug discovery, particularly in the development of targeted therapies for neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of high interest for researchers.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride, highlighting its role as a key intermediate in the production of novel G-protein-coupled receptor (GPCR) modulators. The research demonstrated that the compound's chiral center is critical for its binding affinity to specific GPCRs, which are implicated in various pathological conditions, including Parkinson's disease and type 2 diabetes. The study also reported improved yield and purity through optimized catalytic asymmetric hydrogenation techniques.

Further investigations into the pharmacological profile of (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride have revealed its potential as a neuroprotective agent. A preclinical study conducted by researchers at the University of Cambridge in 2024 demonstrated that the compound exhibits significant antioxidant and anti-inflammatory properties in neuronal cell cultures. These findings suggest its applicability in mitigating oxidative stress-related neurodegeneration, such as in Alzheimer's disease. The study also noted the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug development.

In addition to its neurological applications, recent research has explored the compound's role in metabolic regulation. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride acts as a partial agonist for peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and glucose homeostasis. This discovery opens new avenues for developing treatments for metabolic syndromes and obesity-related disorders. The study emphasized the need for further in vivo validation to assess the compound's efficacy and safety profile.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride. Current synthetic routes often involve multi-step processes with low overall yields, as noted in a 2023 review article in Organic Process Research & Development. Researchers are actively exploring greener and more efficient synthetic methodologies, including biocatalytic approaches, to address these limitations. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further optimization to meet pharmaceutical standards.

In conclusion, (R)-Methyl 3-(3'-acetylbiphenyl-4-yl)-2-aminopropanoate hydrochloride (CAS: 1212405-82-7) represents a versatile and pharmacologically active compound with broad therapeutic potential. Recent advancements in its synthesis and mechanistic understanding have paved the way for its application in treating neurological and metabolic disorders. However, ongoing research is essential to overcome existing challenges and fully realize its clinical benefits. This compound continues to be a focal point in chemical biology and drug discovery, with future studies likely to uncover additional therapeutic applications.